Cas no 170729-80-3 (Aprepitant)

• Product Name: Aprepitant
• CAS No: 170729-80-3
• MF: C₂₃H₂₁F₇N₄O₃
• MW: 534.426669836044
• MDL: MFCD12912491
• CID: 65869
• PubChem ID: 354334991
• Update Time: 2025-10-21

Aprepitant Chemical and Physical Properties

Names and Identifiers

• Aprepitant
• 5-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-3H-1,
• 5-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one, Emend
• 5-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one
• Emend
• MK-0869
• Aprepitant(MK-0869)
• ONO 7436
• 3-(((2R,3S)-2-((R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-1H-1,2,4-triazol-5(4H)-one
• 5-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-1,2-dihydro-1,2,4-triazol-3-one
• Aprepitan
• [3H]-Aprepitant
• 5-[{(2R,3S)-2-((1R)-1-3,5-bis(trifluoro-methyl)phenylethoxy)-3-(4-fluorophenyl)-4-morpholinyl}methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one
• Emend (TN)
• L-754030
• MK-869
• 3-[[(2R,3S)-2-[(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholino]methyl]-1H-1,2,4-triazol-5(4H)-one
• 3H-1,2,4-Triazol-3-one, 5-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro
• 5-[[(2R,3S)-2-[(1R)-1-[3,5bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-3H-1,2,4-triazol-3one
• MK 869
• 5-[2(R)-[1(R)-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3(S)-(4-fluorophenyl)morpholin-4-ylmethyl]-3,4-dihydro-2H-1,2,4-triazol-3-one
• Aprepirant
• mk 0869 Aprepitant
• 3-(((2R,3S)-2-((R)-1-(3,5-Bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)meth
• Aprepitant, >=99%
• L 754030
• APREPITANT (USP-RS)
• APREPITANT [WHO-DD]
• APREPITANT [USP MONOGRAPH]
• GTPL3490
• MK 0869
• Cinvanti
• SR-05000001531-1
• BDBM50220136
• Z2937147473
• APREPITANT (EP MONOGRAPH)
• DTXSID3049047
• Aprepitant (MK-0869, L-754030)?
• DB00673
• 3H-1,4-Triazol-3-one, 5-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-
• APREPITANT (MART.)
• NCGC00181785-11
• AKOS015895498
• 3H-1,2,4-Triazol-3-one,5-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-,rel-
• AS-14638
• ONO-7436
• Tox21_113595_1
• aprepitant, form I
• 3-[2-{1-[3,5-di(trifluoromethyl)phenyl]ethoxy}-3-(4-fluorophenyl)-1,4-oxazinan-4-ylmethyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
• 3-[((2R,5-bis(trifluoromethyl)benzyl]oxy}morpholino)methyl]-.delta.2-1,2,4-triazolin-5-one
• A3135
• Cinvanti (TN)
• 3H-1,2,4-Triazol-3-one, 5-(((2R,3S)-2-((1R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4-morpholinyl)methyl)-2,4-dihydro-
• eMende
• SMR002530053
• 5-(((2R,3S)-2-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-2H-1,2,4-triazol-3(4H)-one
• 3H-1,2,4-Triazol-3-one, 5-(((2R,3S)-2-((1R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4-morpholinyl)methyl)-1,2-dihydro-
• 5-(((2R,3S)-2-((R)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-1H-1,2,4-triazol-3(2H)-one
• CCG-264854
• A04AD12
• APREPITANT [EP MONOGRAPH]
• AB01275535-01
• Aprepitant [USAN]
• Aponvie (TN)
• 5-[(2R,3S)-2-[(R)-1-(3,5-Bis-trifluoromethyl-phenyl)-ethoxy]-3-(4-fluoro-phenyl)-morpholin-4-ylmethyl]-2,4-dihydro-[1,2,4]triazol-3-one
• C21555
• HMS3714E16
• 3-{[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl}-4,5-dihydro-1H-1,2,4-triazol-5-one
• Aprepitant,MK-0869, L-754030, Emend
• 3-(((2R,3S)-3-(p-Fluorophenyl)-2-(((alphaR)-alpha-methyl-3,5-bis(trifluoromethyl)benzyl)oxy)morpholino)methyl)-delta(sup 2)-1,2,4-triazolin-5-one
• Tox21_113595
• Aponvie
• MK0869
• APREPITANT (USP MONOGRAPH)
• HMS3884G05
• SR-05000001531
• Aprepitant (JAN/USP/INN)
• UNII-1NF15YR6UY
• APREPITANT [INN]
• APREPITANT [VANDF]
• 5-{[(2R,3S)-2-{(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy}-3-(4-fluorophenyl)morpholin-4-yl]methyl}-2,4-dihydro-3H-1,2,4-triazol-3-one
• 3H-1,2,4-Triazol-3-one, 5-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-1,2-dihydro-, rel-
• NSC-748825
• DTXCID801021794
• APREPITANT [ORANGE BOOK]
• CCG-220747
• APREPITANT [USP-RS]
• NCGC00181785-12
• AB01274775-01
• HMS2090N12
• 3H-1,2,4-Triazol-3-one, 5-((2-(1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)-4-morpholinyl)methyl)-1,2-dihydro-, (2R-(2alpha(R*),3alpha))-
• 170729-80-3
• L-754,030
• NSC 748825
• APREPITANT [MART.]
• aprepitant, form II
• EN300-761455
• Aprepitant, United States Pharmacopeia (USP) Reference Standard
• s1189
• Aprepitant (MK-0869)
• NCGC00181785-01
• NSC748825
• BA164216
• 3-(((2R,3S)-3-(P-FLUOROPHENYL)-2-(((.ALPHA.R)-.ALPHA.-METHYL-3,5-BIS(TRIFLUOROMETHYL)BENZYL)OXY)MORPHOLINO)METHYL)-.DELTA.(SUP 2)-1,2,4-TRIAZOLIN-5-ONE.
• 1NF15YR6UY
• Aprepitant [USAN:INN:JAN]
• CHEMBL1471
• SCHEMBL264924
• NCGC00181785-03
• NCGC00344566-01
• APREPITANT [EMA EPAR]
• AKOS015969344
• CAS-170729-80-3
• AB01274775_02
• MLS006011068
• Q-200647
• CHEBI:499361
• APREPITANT [JAN]
• CS-0487
• 321125-94-4
• aprepitantum
• 5-{[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl}-2,3-dihydro-1H-1,2,4-triazol-3-one
• 3-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)morpholin-4-yl]methyl]-1,4-dihydro-1,2,4-triazol-5-one
• EX-A212
• BRD-K52827117-001-01-6
• APREPITANT [MI]
• BCP9000312
• SBI-0654102.0001
• D02968
• HY-10052
• Aprepitant- Bio-X
• 3-(((2R,3S)-3-(p-Fluorophenyl)-2-(((alphaR)-alpha-methyl-3,5-bis(trifluoromethyl)benzyl)oxy)morpholino)methyl)-Delta(2)-1,2,4-triazolin-5-one

• MDL： MFCD12912491
• Inchi： 1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19+,20-/m1/s1
• InChI Key： ATALOFNDEOCMKK-OITMNORJSA-N
• SMILES： [C@@H]1(C2C=CC(F)=CC=2)N(CCO[C@@H]1O[C@H](C)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1)CC1=NNC(=O)N1

Computed Properties

• Exact Mass: 534.15000
• Monoisotopic Mass: 534.150188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4.2
• Topological Polar Surface Area: 75.2

Experimental Properties

• Color/Form: White or slightly white crystals
• Density: 1.51
• Melting Point: 250.0 to 255.0 deg-C
• Refractive Index: 1.564
• PSA: 83.24000
• LogP: 4.89000
• Solubility: Insoluble in water, slightly soluble in acetonitrile, soluble in ethanol.
• Specific Rotation: D25 +69° (c = 1.00 in methanol)
• Merck: 753
• Optical Activity: [α]/D +61 to +71°, c = 1.0 in methanol

Aprepitant Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319-H351
• Warning Statement： P201-P202-P264-P280-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S26; S36
• RTECS：XZ5480400
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines